Cas no 1807016-79-0 (2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine
• CAS No: 1807016-79-0
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4893252
• Update Time: 2025-05-28

2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine

• Inchi： 1S/C7H5F2IN2O2/c1-3-5(10)4(12(13)14)2-11-6(3)7(8)9/h2,7H,1H3
• InChI Key： SJAFSALNUKZPEL-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine (CAS No. 1807016-79-0)

2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine (CAS No. 1807016-79-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and iodo substituents, offers a versatile scaffold for synthesizing novel molecules with potential applications in drug discovery and advanced materials. Its molecular structure, featuring a nitropyridine core, makes it a valuable intermediate for constructing complex chemical architectures.

The growing interest in fluorinated compounds and iodinated pyridines has positioned 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine as a key player in modern synthetic chemistry. Researchers are particularly intrigued by its potential role in developing targeted therapies and precision agriculture solutions. The compound's electron-withdrawing properties, attributed to the nitro and difluoromethyl groups, enhance its reactivity in cross-coupling reactions, a feature highly sought after in catalysis and medicinal chemistry.

In the context of sustainable chemistry, 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine aligns with the industry's shift toward green synthesis methodologies. Its structural motifs are increasingly explored for designing biodegradable agrochemicals and low-toxicity pharmaceuticals, addressing global concerns about environmental persistence and human safety. The compound's iodo substituent also facilitates radio-labeling applications, making it relevant for diagnostic imaging research.

From a commercial perspective, 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine is gaining traction as a high-value intermediate in the fine chemicals market. Manufacturers emphasize its role in producing crop protection agents and small-molecule inhibitors, catering to the rising demand for precision farming and personalized medicine. Analytical studies highlight its stability under various storage conditions, a critical factor for supply chain optimization in the chemical industry.

Recent advancements in computational chemistry have enabled deeper insights into the compound's molecular interactions and reaction pathways. Quantum mechanical calculations predict its utility in designing next-generation catalysts and functional materials, particularly those requiring halogen bonding capabilities. These findings are driving innovation in optoelectronics and energy storage applications, where nitropyridine derivatives show promising performance.

Quality control protocols for 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine typically involve advanced chromatographic techniques such as HPLC and GC-MS, ensuring compliance with stringent pharmaceutical-grade standards. The compound's purity profile is crucial for reproducibility in high-throughput screening and combinatorial chemistry, both essential for accelerating drug discovery pipelines.

Looking ahead, the scientific community anticipates expanded applications of 2-(Difluoromethyl)-4-iodo-3-methyl-5-nitropyridine in bioconjugation strategies and proteolysis-targeting chimera (PROTAC) development. Its structural versatility supports the creation of multi-functional hybrids, addressing complex challenges in oncology and neurodegenerative disease research. As synthetic methodologies evolve, this compound is poised to become a cornerstone in rational drug design initiatives worldwide.